Cas no 60931-28-4 (1,3,4-Oxadiazol-2(3H)-one, 3-(2-chlorophenyl)-5-methoxy-)

• Product Name: 1,3,4-Oxadiazol-2(3H)-one, 3-(2-chlorophenyl)-5-methoxy-
• CAS No: 60931-28-4
• MF: C₉H₇ClN₂O₃
• MW: 226.61648106575
• CID: 494884
• PubChem ID: 20366954
• Update Time: 2025-04-19

1,3,4-Oxadiazol-2(3H)-one, 3-(2-chlorophenyl)-5-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazol-2(3H)-one, 3-(2-chlorophenyl)-5-methoxy-
• 3-(2-chlorophenyl)-5-methoxy-1,3,4-oxadiazol-2-one

• Inchi： 1S/C9H7ClN2O3/c1-14-8-11-12(9(13)15-8)7-5-3-2-4-6(7)10/h2-5H,1H3
• InChI Key： HQWUYCLWROXOEQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1N1C(=O)OC(=N1)OC

Computed Properties

• Exact Mass: 226.01461
• Monoisotopic Mass: 226.0145198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 51.1Ų

Experimental Properties

• PSA: 51.13

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes